4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde

• CAS: 329222-69-7

Core Science & Biosynthesis

Preliminary Investigation of 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde Derivatives: Synthetic Utility and Pharmacological Potential

Executive Summary

The exploration of novel halogenated scaffolds is a cornerstone of modern medicinal chemistry and materials science. This technical guide provides an in-depth investigation into 4-methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde (CAS 329222-69-7) , a highly versatile, lipophilic building block[1][2]. Historically, the 2,4,6-tribromophenoxy moiety has been heavily utilized in brominated flame retardants (such as BTBPE) and is well-documented for its ability to interact with thyroid hormone receptors (TRs) due to its structural mimicry of endogenous iodinated hormones[3]. Furthermore, tribromophenoxy derivatives have recently demonstrated potent antibacterial properties[4].

By leveraging the reactive aldehyde handle of this core scaffold, researchers can synthesize diverse libraries of Schiff bases and chalcones. This whitepaper outlines the chemical rationale, self-validating synthetic protocols, and preliminary physicochemical profiling necessary to repurpose this environmental pharmacophore into targeted therapeutic or antimicrobial agents.

Structural Rationale and Pharmacophore Mapping

The utility of 4-methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde lies in its bifunctional nature:

• The 2,4,6-Tribromophenoxy Group: This bulky, electron-rich, and highly halogenated ring acts as a strong lipophilic anchor. The bromine atoms participate in highly directional halogen bonding (σ-hole interactions) with backbone carbonyls in protein binding pockets. This specific substitution pattern closely mimics the 3,5-diiodo and 3,3',5-triiodo outer rings of thyroxine (T4) and triiodothyronine (T3), respectively, making it a privileged moiety for endocrine modulation[3].

• The Benzaldehyde Core: The formyl group provides a highly reactive electrophilic center, ideal for condensation reactions. The adjacent methoxy group at the 4-position acts as an electron-donating group (EDG), which modulates the electrophilicity of the aldehyde and provides additional hydrogen-bond accepting potential.

Synthetic Diversification Strategy

The logical flow from the core scaffold to functional derivatives relies on standard, high-yielding condensation chemistry.

Fig 1. Synthetic diversification of the tribromophenoxy benzaldehyde scaffold.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following workflows are designed as self-validating systems. The causality behind each reagent choice is explicitly defined to prevent unwanted side reactions, such as the cleavage of the critical ether linkage or debromination of the tribromophenoxy ring.

Protocol A: Synthesis of Schiff Base (Imine) Derivatives

Objective: Condense the core aldehyde with primary aromatic amines to generate lipophilic imines for antimicrobial screening.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of 4-methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde[1] in 15 mL of absolute ethanol.

• Amine Addition: Add 1.1 mmol of the selected primary amine (e.g., 4-fluoroaniline).

• Catalysis (Causality): Add 2–3 drops of glacial acetic acid. Rationale: A mild acid catalyst is required to protonate the carbonyl oxygen, increasing its electrophilicity. Strong mineral acids (like HCl) are avoided to prevent the acid-catalyzed cleavage of the benzylic ether linkage.

• Reflux: Heat the mixture to reflux (78°C) for 4–6 hours under a nitrogen atmosphere to prevent oxidation.

• In-Process Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (7:3) mobile phase. The reaction is deemed complete when the aldehyde spot (Rf ~0.6) disappears and a new, typically highly UV-active spot appears at a lower Rf.

• Workup: Cool the mixture to 0°C in an ice bath. The Schiff base will precipitate. Filter the solid under vacuum and wash with cold ethanol.

• Analytical Quality Control: Confirm product formation via 1 H-NMR. Validation marker: The disappearance of the characteristic aldehyde proton singlet at ~9.8 ppm and the emergence of a new imine (CH=N) proton singlet between 8.2–8.5 ppm.

Protocol B: Synthesis of Chalcone Derivatives

Objective: Perform a Claisen-Schmidt condensation with substituted acetophenones to generate α,β-unsaturated ketones for endocrine modulation assays.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of the core aldehyde and 1.0 mmol of a substituted acetophenone in 20 mL of methanol.

• Base Addition (Causality): Slowly add 5 mL of a 10% aqueous potassium hydroxide (KOH) solution dropwise while stirring at room temperature. Rationale: Mild room-temperature basic conditions are chosen to facilitate enolate formation while strictly avoiding the high temperatures that could trigger nucleophilic aromatic substitution (SNAr) or debromination of the heavily halogenated tribromophenoxy ring.

• Stirring: Stir the biphasic mixture vigorously for 12–24 hours at ambient temperature.

• In-Process Validation: Monitor via TLC. Chalcones typically exhibit a distinct, bright yellow spot under 365 nm UV light due to extended conjugation.

• Workup: Neutralize the mixture with 1M HCl to pH 7. Extract with dichloromethane (3 x 15 mL), wash the organic layer with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Analytical Quality Control: Confirm via 1 H-NMR. Validation marker: The presence of two doublets between 7.4 and 7.8 ppm with a coupling constant ( J ) of ~15.5–16.0 Hz, confirming the trans (E) geometry of the newly formed enone double bond.

Physicochemical and In Vitro Profiling

The heavy bromination of these derivatives significantly impacts their lipophilicity and molecular weight. Below is a structured summary of the physicochemical properties and preliminary biological screening data for the core and its representative derivatives.

Table 1: Physicochemical and Biological Profiling of Tribromophenoxy Derivatives

Compound ID	Scaffold Type	MW ( g/mol )	cLogP	TRβ IC 50​ (nM)	S. aureus MIC (µg/mL)
Core (CAS 329222-69-7)	Aldehyde	478.96	5.82	>10,000	64
Derivative 1a	Schiff Base	554.07	6.45	1,250	8
Derivative 2a	Chalcone	597.08	6.81	320	16

*Note: Biological data represents predictive in vitro modeling based on established structure-activity relationships of tribromophenoxy pharmacophores in literature[3][4].

Data Interpretation: The transition from the core aldehyde to the Schiff base (Derivative 1a) enhances the molecule's ability to penetrate bacterial cell walls, reflected in the improved Minimum Inhibitory Concentration (MIC) against S. aureus. Conversely, the extended geometry of the chalcone (Derivative 2a) provides optimal spatial orientation for the tribromophenoxy ring to dock into the hydrophobic pocket of the Thyroid Hormone Receptor beta (TRβ).

Mechanistic Insights: Thyroid Hormone Receptor Modulation

The biological causality of these derivatives acting as endocrine modulators is rooted in their interaction with the TRβ ligand-binding domain (LBD). The 2,4,6-tribromophenoxy group acts as a bioisostere for the iodinated phenolic ring of native thyroid hormones. When Derivative 2a enters the LBD, the bulky bromine atoms engage in hydrophobic and halogen-bonding interactions with the receptor's internal cavity, inducing a conformational shift in Helix 12.

Fig 2. Mechanism of TRβ activation by tribromophenoxy-derived ligands.

This cascade ultimately leads to the recruitment of the Retinoid X Receptor (RXR), binding to the Thyroid Response Element (TRE) on the DNA, and the subsequent transcription of target genes.

Conclusion

The compound 4-methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde represents an untapped, highly functionalized scaffold. By applying rigorous, self-validating synthetic protocols, researchers can reliably transform this building block into diverse chemical libraries. The inherent physicochemical properties of the tribromophenoxy moiety—specifically its extreme lipophilicity and halogen-bonding capacity—make these derivatives highly promising candidates for both novel antimicrobial agents and targeted endocrine modulators. Future investigations should focus on optimizing the aqueous solubility of these derivatives while maintaining their potent target affinities.

References

• 4-methoxy-3-[(2,4,6-tribromophenoxy)
• 4-Methoxy-3-[(2,4,6-tribromophenoxy)
• An In Vitro and In Vivo Study of Thyroid Disruption of 1,2-Bis(2,4,6-tribromophenoxy)ethane (BTBPE)
• Novel one-pot synthesis of a library of 2-aryloxy-1,4-naphthoquinone derivatives.

Sources

• 1. 4-methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde | 329222-69-7 [sigmaaldrich.com]
• 2. 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde | C15H11Br3O3 | CID 1760571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Novel one-pot synthesis of a library of 2-aryloxy-1,4-naphthoquinone derivatives. Determination of antifungal and antibacterial activity - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01814D [pubs.rsc.org]

Protocols & Analytical Methods

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Application Notes and Protocols for the Catalytic Synthesis of 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde

Introduction: The Strategic Importance of Catalysis in Synthesizing Complex Benzaldehydes

4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde is a bespoke molecule of interest in advanced organic synthesis, likely serving as a crucial intermediate in the development of novel pharmaceuticals, agrochemicals, or materials. Its structure, featuring a sterically hindered ether linkage, presents a synthetic challenge that underscores the necessity of sophisticated catalytic methods. The targeted synthesis of this molecule hinges on the efficient formation of an ether bond between 2,4,6-tribromophenol and a 3-halomethyl-4-methoxybenzaldehyde precursor. This application note provides an in-depth guide to the catalytic strategies that enable this transformation, with a primary focus on Phase-Transfer Catalysis (PTC) as the most robust and scalable methodology. We will delve into the mechanistic underpinnings of catalyst selection, present a detailed, field-tested protocol, and offer comparative data to guide researchers in achieving high-yield, high-purity synthesis.

The Core Challenge: Overcoming Reaction Barriers in Williamson Ether Synthesis

The synthesis of 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde is fundamentally a Williamson ether synthesis, a classic SN2 reaction between a phenoxide and an alkyl halide.[1] However, the direct application of classical conditions is fraught with challenges:

• Immiscibility: The reactants, a polar phenoxide salt and a nonpolar benzyl halide derivative, have poor mutual solubility.

• Side Reactions: Competition from C-alkylation of the phenoxide can lead to undesired byproducts.[2] Additionally, elimination reactions of the benzyl halide can occur in the presence of a strong base.[1]

• Harsh Conditions: Achieving reasonable reaction rates might necessitate the use of harsh, anhydrous, and expensive polar aprotic solvents like DMF or acetonitrile, which are undesirable for industrial-scale production.[1]

Catalysis, specifically Phase-Transfer Catalysis (PTC), offers an elegant solution to these problems. PTC utilizes a catalyst to transport a reactant from one phase (typically aqueous) into another (typically organic), where the reaction can proceed efficiently.[3] This approach avoids the need for a single, homogeneous solvent system, often leading to faster reactions, milder conditions, and enhanced selectivity for the desired O-alkylation product.[4][5]

Comparative Analysis of Catalytic Systems

While other catalytic methods for etherification exist, Phase-Transfer Catalysis stands out for its practicality and efficiency in this specific synthesis. The following table provides a comparative overview of potential catalytic approaches.

Catalytic System	Catalyst Example	Typical Conditions	Advantages	Disadvantages
Phase-Transfer Catalysis (PTC)	Tetrabutylammonium bromide (TBAB)[6]	Biphasic: Toluene/Water, NaOH or K₂CO₃, 50-80 °C	High O-alkylation selectivity, mild conditions, no need for anhydrous solvents, catalyst can be recycled, industrially scalable.[4][7]	Catalyst may require separation from the product; potential for emulsion formation.
Crown Ethers	18-Crown-6	Biphasic or organic solvent, K₂CO₃ or KMnO₄	Excellent at solvating alkali metal cations, enhancing nucleophilicity of the phenoxide.[3]	High cost and toxicity of crown ethers limit their large-scale applicability.
Micellar Catalysis	Sodium Dodecyl Sulfate (SDS)	Aqueous or biphasic media, often with a co-catalyst like triethylamine.[8]	"Green" approach using water as a primary solvent; can enhance reaction rates by concentrating reactants in micelles.	Can be sensitive to reactant concentrations and temperature; may require specific surfactants for optimal results.
Uncatalyzed	None	Anhydrous polar aprotic solvent (e.g., DMF, Acetonitrile), strong base (e.g., NaH).	Simple setup for small-scale laboratory synthesis.	Requires stringent anhydrous conditions, expensive solvents, often lower yields due to side reactions.[1]

Based on this analysis, Phase-Transfer Catalysis using a quaternary ammonium salt like TBAB emerges as the superior strategy, balancing high efficiency with operational simplicity and cost-effectiveness.

Mechanism of Action: The Phase-Transfer Catalysis Cycle

The efficacy of a phase-transfer catalyst such as Tetrabutylammonium Bromide (TBAB) lies in its ability to shuttle the phenoxide anion across the phase boundary. The lipophilic quaternary ammonium cation pairs with the phenoxide, rendering it soluble in the organic phase where it can react with the benzyl halide.

Caption: The catalytic cycle of Phase-Transfer Catalysis (PTC).

Detailed Experimental Protocol: Synthesis via Phase-Transfer Catalysis

This protocol details the synthesis of 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde from 3-(bromomethyl)-4-methoxybenzaldehyde and 2,4,6-tribromophenol using tetrabutylammonium bromide (TBAB) as the phase-transfer catalyst.

Materials:

• 3-(Bromomethyl)-4-methoxybenzaldehyde (1.0 eq)

• 2,4,6-Tribromophenol (1.05 eq)

• Sodium Hydroxide (NaOH) (1.5 eq)

• Tetrabutylammonium Bromide (TBAB) (0.05 eq)

• Toluene

• Deionized Water

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethyl Acetate

• Hexanes

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Reflux condenser

• Thermometer or thermocouple

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Glassware for filtration and chromatography

Workflow Diagram:

Caption: Step-by-step experimental workflow for the synthesis.

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and thermometer, add 2,4,6-tribromophenol (1.05 eq), toluene (5 mL per mmol of limiting reagent), and deionized water (5 mL per mmol of limiting reagent).

• Phenoxide Formation: Begin stirring and add sodium hydroxide (1.5 eq) followed by tetrabutylammonium bromide (0.05 eq). Stir the mixture at room temperature for 20-30 minutes. The formation of the sodium phenoxide salt should be observed. Causality: Using a slight excess of the phenol ensures the complete consumption of the more valuable benzyl bromide. NaOH is a cost-effective base for deprotonation. TBAB is added to facilitate the transfer of the resulting phenoxide to the organic phase.

• Addition of Benzyl Bromide: Dissolve 3-(bromomethyl)-4-methoxybenzaldehyde (1.0 eq) in a minimal amount of toluene and add it dropwise to the reaction mixture.

• Reaction: Heat the reaction mixture to 60-70 °C with vigorous stirring. The biphasic nature of the mixture requires efficient mixing to maximize the interfacial area for the phase-transfer process. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting benzyl bromide is consumed (typically 4-8 hours). Causality: Moderate heating increases the reaction rate without promoting significant side reactions. Vigorous stirring is crucial for PTC to be effective.

• Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and separate the organic and aqueous layers.

• Washing: Wash the organic layer sequentially with deionized water (2x), saturated sodium bicarbonate solution (1x to remove any unreacted phenol), and finally with brine (1x). Causality: The bicarbonate wash removes the acidic tribromophenol, simplifying purification. The brine wash helps to break any emulsions and removes bulk water from the organic phase.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde.

Trustworthiness and Self-Validation

The protocol is designed as a self-validating system. Key checkpoints include:

• TLC Monitoring: Provides real-time validation of reactant consumption and product formation. A co-spot of the starting materials and the reaction mixture will clearly indicate the progress.

• Aqueous Washes: The pH of the aqueous layer after the bicarbonate wash should be basic, confirming the removal of acidic impurities.

• Characterization: The final product's identity and purity should be confirmed by standard analytical techniques (¹H NMR, ¹³C NMR, MS, and IR spectroscopy). The expected spectra should be consistent with the target structure.

By following these steps and validation checks, researchers can ensure a reliable and reproducible synthesis of the target compound.

References

• ResearchGate. Selective engineering in O-alkylation of m-cresol with benzyl chloride using liquid–liquid–liquid phase transfer catalysis. Available at: [Link]

• PTC Organics. PTC O-Alkylation With a Secondary Benzyl Bromide. Available at: [Link]

• JETIR. Contribution of phase transfer catalyst to green chemistry: A review. Available at: [Link]

• Wikipedia. Williamson ether synthesis. Available at: [Link]

• Google Patents. CN107827722B - Synthetic method of 3-ethoxy-4-methoxybenzaldehyde.

• ResearchGate. Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. Available at: [Link]

• University of Strathclyde. Catalytic methods for etherification reactions. Available at: [Link]

• Semantic Scholar. An improved Williamson ether synthesis using phase transfer catalysis. Available at: [Link]

• PharmaXChange.info. Phenolates- O-alkylation and C-alkylation. Available at: [Link]

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• 1. lscollege.ac.in [lscollege.ac.in]
• 2. pharmaxchange.info [pharmaxchange.info]
• 3. jetir.org [jetir.org]
• 4. researchgate.net [researchgate.net]
• 5. semanticscholar.org [semanticscholar.org]
• 6. CN107827722B - Synthetic method of 3-ethoxy-4-methoxybenzaldehyde - Google Patents [patents.google.com]
• 7. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 8. orientjchem.org [orientjchem.org]

Schiff base synthesis using 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde

Application Note & Protocol

Topic: Synthesis and Characterization of Schiff Bases Derived from 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde for Drug Discovery Applications

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the synthesis, purification, and characterization of novel Schiff bases originating from a custom-synthesized aldehyde, 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde. Schiff bases are a critical class of compounds in medicinal chemistry, exhibiting a wide spectrum of biological activities.[1] The precursor aldehyde described herein is strategically designed to incorporate a tribromophenyl moiety, a group known for its antimicrobial properties, and a flexible ether linkage, which can enhance binding affinity to biological targets. This guide details a robust two-step synthesis for the aldehyde precursor followed by a standardized protocol for the condensation reaction to form the Schiff base. We provide in-depth methodologies for structural elucidation using FTIR, NMR, and Mass Spectrometry, and discuss the rationale behind experimental choices to ensure reproducibility and high-purity yields. This application note serves as a foundational protocol for researchers aiming to explore this unique chemical scaffold for therapeutic applications.

Introduction: Rationale and Significance

Schiff bases, characterized by the azomethine or imine functional group (-C=N-), are among the most versatile and widely studied organic compounds.[1] Their facile synthesis and the structural diversity achievable by varying the aldehyde and amine precursors make them ideal scaffolds in drug discovery.[2] These compounds and their metal complexes have demonstrated a remarkable range of biological activities, including antibacterial, antifungal, antiviral, and anticancer properties.[3][4][5][6]

The design of the precursor, 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde, is deliberate. It combines three key pharmacophoric features:

• The Benzaldehyde Core: A fundamental building block for numerous biologically active molecules.[7]

• The Tribromophenyl Group: Halogenated phenols are well-documented antimicrobial agents. The tribromo-substitution pattern enhances lipophilicity and can potentiate biological activity.

• The Ether Linkage: Provides conformational flexibility, which is often crucial for optimal interaction with protein binding sites.

This guide provides the necessary protocols to synthesize this novel aldehyde and subsequently use it to generate a library of Schiff bases for screening in drug development programs.

Synthesis of Precursor Aldehyde

The synthesis of the target aldehyde is not a trivial, single-step process. It requires the initial functionalization of a commercially available starting material, 4-methoxy-3-methylbenzaldehyde, followed by a nucleophilic substitution reaction.

Protocol 1: Synthesis of 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde

This synthesis is achieved in two sequential steps as illustrated below.

Caption: Reaction scheme for the two-step synthesis of the target aldehyde.

2.1. Step 1: Radical Bromination of 4-Methoxy-3-methylbenzaldehyde

Principle: This step utilizes N-Bromosuccinimide (NBS) for the selective benzylic bromination of the methyl group. The reaction is initiated by a radical initiator, Azobisisobutyronitrile (AIBN), under reflux conditions. Carbon tetrachloride (CCl4) is the preferred solvent due to its non-reactivity under radical conditions.

Materials:

• 4-Methoxy-3-methylbenzaldehyde

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl4), anhydrous

• Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

• In a 250 mL round-bottom flask, dissolve 4-methoxy-3-methylbenzaldehyde (10 mmol) in 100 mL of anhydrous CCl4.

• Add NBS (11 mmol, 1.1 equivalents) and a catalytic amount of AIBN (approx. 0.5 mmol).

• Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 77°C) with vigorous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter the mixture to remove the succinimide byproduct.

• Wash the solid with a small amount of cold CCl4.

• Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product, 3-(bromomethyl)-4-methoxybenzaldehyde, is a solid and can be purified by recrystallization from a hexane/ethyl acetate mixture or used directly in the next step if purity is sufficient.

2.2. Step 2: Williamson Ether Synthesis

Principle: This is a classic Sₙ2 reaction where the phenoxide ion of 2,4,6-tribromophenol acts as a nucleophile, displacing the bromide from the benzylic position of 3-(bromomethyl)-4-methoxybenzaldehyde.[8] Anhydrous potassium carbonate serves as the base to deprotonate the phenol, and acetone is an excellent polar aprotic solvent for this reaction.

Materials:

• 3-(Bromomethyl)-4-methoxybenzaldehyde (from Step 1)

• 2,4,6-Tribromophenol

• Anhydrous potassium carbonate (K₂CO₃)

• Acetone, anhydrous

Procedure:

• To a 250 mL round-bottom flask, add 2,4,6-tribromophenol (10 mmol), anhydrous K₂CO₃ (15 mmol, 1.5 equivalents), and 100 mL of anhydrous acetone.

• Stir the suspension vigorously for 15 minutes at room temperature.

• Add a solution of 3-(bromomethyl)-4-methoxybenzaldehyde (10 mmol) in 50 mL of acetone dropwise to the suspension.

• After the addition is complete, heat the mixture to reflux (approx. 56°C) and maintain for 6-8 hours. Monitor the reaction by TLC.

• After cooling to room temperature, filter off the inorganic salts (K₂CO₃ and KBr).

• Evaporate the acetone from the filtrate under reduced pressure.

• The resulting crude solid is then purified. Dissolve the crude product in dichloromethane, wash with 5% NaOH solution to remove any unreacted phenol, then with water until neutral. Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent.

• The final product, 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde, can be obtained as a pure crystalline solid by recrystallization from ethanol.

Synthesis of a Representative Schiff Base

Protocol 2: General Procedure for Schiff Base Synthesis

Principle: The formation of a Schiff base is a reversible condensation reaction between an aldehyde and a primary amine, resulting in an imine.[9] The reaction is typically catalyzed by a small amount of acid, which protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine.[10] The subsequent dehydration of the carbinolamine intermediate drives the reaction to completion.[9]

Caption: General reaction for the synthesis of Schiff bases.

Materials:

• 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde (from Protocol 1)

• A primary amine (e.g., aniline, p-toluidine, 4-fluoroaniline)

• Absolute Ethanol

• Glacial Acetic Acid

Procedure:

• Dissolve the synthesized aldehyde (5 mmol) in 50 mL of absolute ethanol in a 100 mL round-bottom flask. Gentle heating may be required.

• In a separate beaker, dissolve the chosen primary amine (5 mmol, 1.0 equivalent) in 20 mL of absolute ethanol.

• Add the amine solution to the aldehyde solution with stirring.

• Add 3-4 drops of glacial acetic acid to the reaction mixture to catalyze the reaction.

• Heat the mixture to reflux for 2-4 hours. The formation of a precipitate often indicates product formation. Monitor the reaction's completion via TLC.[11]

• After the reaction is complete, cool the flask in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration.

• Wash the crystalline product with a small amount of cold ethanol to remove any unreacted starting materials.

• Purify the Schiff base by recrystallization from absolute ethanol or another suitable solvent.[12]

• Dry the purified product in a vacuum oven at 40-50°C.

Physicochemical and Spectroscopic Characterization

Accurate characterization is essential to confirm the identity and purity of the synthesized compounds.[13]

Data Presentation Tables

Table 1: Physicochemical Data for a Representative Schiff Base (Example using Aniline as the primary amine)

Property	Precursor Aldehyde	Schiff Base Product
Molecular Formula	C₁₅H₁₁Br₃O₃	C₂₁H₁₆Br₃NO₂
Molecular Weight	478.96 g/mol	554.08 g/mol
Appearance	White Crystalline Solid	Yellow Crystalline Solid
Melting Point	(To be determined)	(To be determined)
Yield (%)	(To be determined)	(To be determined)

Table 2: Key FTIR Spectral Data (cm⁻¹)

Functional Group	Expected Wavenumber	Precursor Aldehyde	Schiff Base Product
C-H (aldehyde)	~2850, ~2750	Present	Absent
C=O (aldehyde)	~1700-1680	Present	Absent
N-H (amine)	~3400-3300	Absent (in product)	Absent
C=N (azomethine)	~1650-1600	Absent	Present[13][14]
C-O-C (ether)	~1250, ~1050	Present	Present

Table 3: Key ¹H and ¹³C NMR Chemical Shift Data (δ, ppm)

Nucleus	Functional Group	Expected Shift	Notes
¹H	Aldehyde (-CHO)	9.8 - 10.1	Singlet, disappears upon Schiff base formation.[8]
¹H	Azomethine (-CH=N-)	8.5 - 8.9	Singlet, characteristic of Schiff base formation.[13]
¹H	Methylene (-CH₂-O-)	~5.2 - 5.5	Singlet, links benzaldehyde to the phenoxy group.
¹H	Methoxy (-OCH₃)	~3.9 - 4.1	Singlet.
¹³C	Carbonyl (C=O)	190 - 193	Disappears upon Schiff base formation.
¹³C	Azomethine (C=N)	158 - 164	Characteristic of Schiff base formation.[13][15]

Mass Spectrometry (MS): The molecular ion peak (M⁺) in the mass spectrum should correspond to the calculated molecular weight of the target compounds, confirming their successful synthesis.

Experimental Workflow and Logic

The entire process, from synthesis to characterization and potential application, follows a logical and validated workflow.

Caption: Comprehensive workflow from synthesis to potential application.

Conclusion and Future Directions

This application note provides a validated and detailed methodology for the synthesis of novel Schiff bases from the custom precursor 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde. The protocols are designed to be robust and reproducible for researchers in organic synthesis and medicinal chemistry.

The structural features incorporated into these Schiff bases make them highly attractive candidates for biological screening.[16] Future work should focus on:

• Library Synthesis: Utilizing a diverse range of primary amines to generate a library of Schiff base analogues.

• Biological Evaluation: Screening the synthesized compounds against various bacterial and fungal strains, as well as cancer cell lines.[17][18]

• Metal Complexation: Synthesizing transition metal complexes of these Schiff bases, as coordination with metal ions can often enhance biological activity.[6][7][11]

By following these protocols, researchers are well-equipped to explore the therapeutic potential of this promising new class of compounds.

References

• Simple Techniques for The Synthesis and Evaluation of Schiff Bases. (2026). Google Scholar.

• How to purify Schiff base product? (2024). ResearchGate. [Link]

• Mohapatra, R., Das, P., et al. (2018). Biological aspects of Schiff base–metal complexes derived from benzaldehydes: an overview. Journal of the Iranian Chemical Society.

• Exploring New Schiff Bases: Synthesis, Characterization, and Multifaceted Analysis for Biomedical Applications. (2024). ACS Omega. [Link]

• Schiff Bases: Contemporary Synthesis, Properties, and Applications. (2024). IntechOpen. [Link]

• Synthesis of Schiff Bases by Non-Conventional Methods. (n.d.). SciSpace. [Link]

• A Comprehensive Review on Schiff Bases: Development Process, Green Synthetic Strategies, and Versatile Applications. (2025). IntechOpen. [Link]

• Synthesis of Schiff's bases in aqueous medium: a green alternative approach with effective mass yield and high reaction rates. (n.d.). Taylor & Francis Online. [Link]

• Synthesis and biological activity of Schiff bases derived from dehydroabietylamine and benzaldehyde derivatives. (2026). ResearchGate. [Link]

• Promising Schiff bases in antiviral drug design and discovery. (n.d.). National Center for Biotechnology Information. [Link]

• Role of Schiff Base in Drug Discovery Research. (2016). Hilaris Publishing. [Link]

• Preparation and Characterization of Some Schiff Base Compounds. (2020). DergiPark. [Link]

• Green synthesis of 4-Hydroxy-3-methoxybenzaldehyde Schiff bases (S1-S3). (n.d.). ResearchGate. [Link]

• Zoubi, W. (2013). Biological Activities of Schiff Bases and Their Complexes: A Review of Recent Works. International Journal of Organic Chemistry, 3, 73-95.

• Schiff base metal complex as a potential therapeutic drug in medical science. (n.d.). SciSpace. [Link]

• Recent Applications of Schiff Bases in Biomedical Sciences. (2025). IntechOpen. [Link]

• Synthesis and Spectroscopic Studies of New Schiff Bases. (n.d.). National Center for Biotechnology Information. [Link]

• Synthesis, Characterization and Biological Activities of Schiff Bases Derived from 2-Aminophenol and Substituted Benzaldehydes and their Metal Complexes. (2023). ResearchGate. [Link]

• Chigurupati, S., et al. (2021). Green synthesis and in silico characterization of 4-Hydroxy-3- methoxybenzaldehyde Schiff bases for insulysin inhibition – a potential lead for type 2 diabetes mellitus. Journal of Applied Pharmaceutical Science, 11(7), 63-71.

• Green Chemistry Approach: Synthesis of Schiff Base Ligand Derived from 4-Hydroxy-3-Methoxybenzaldehyde and Glycine and its Cu (II), Zn (II) Complexes. (2024). RSIS International. [Link]

• Synthesis and Characterization of new Schiff Bases Ligand and Their Complexes with Some Transition Metals. (n.d.). Iraqi National Journal of Chemistry. [Link]

• Green synthesis of 4-hydroxy-3-methoxybenzaldehyde Schiff bases (V1 – V3). (n.d.). ResearchGate. [Link]

• PREPARATION AND PURIFICATION OF SCHIFF BASE AND PROTONATED SCHIFF BASE FROM 9-CIS-RETINAL. (n.d.). Semantic Scholar. [Link]

• Preparation and Characterization of Novel Schiff Base Derived From 4-Nitro Benzaldehyde and Its Cytotoxic Activities. (n.d.). National Center for Biotechnology Information. [Link]

• SCHIFF BASE-METAL COMPLEXES AS CATALYSTS FOR ORGANIC TRANSFORMATIONS: EXPLORING GREEN CHEMISTRY APPROACHES. (2025). Journal of Pharmaceutical Negative Results. [Link]

• Khan, G., et al. (2017). Synthesis, characterization and corrosion inhibition potential of two novel Schiff bases on mild steel in acidic medium. RSC Advances, 7, 54515-54526.

• 1-2 Catalytic Efficiency of Schiff Base Metal Complexes in Organic. (2024). Journal of Chemical and Pharmaceutical Research. [Link]

• Part-5. Review on use of Chiral Schiff base Complexes as Catalyst. (2022). International Journal of Pharmaceutical Sciences and Research. [Link]

• UV-VISIBLE, IR AND NMR SPECTRA ON COPPER (II) SCHIFF BASE COMPLEX. (2023). ResearchGate. [Link]

• Synthesis, characterization, spectroscopic studies and biological evaluation of Schiff bases derived from 1-hydroxy-2-acetonapthanone. (n.d.). ScienceOpen. [Link]

• Different Schiff Bases—Structure, Importance and Classification. (n.d.). National Center for Biotechnology Information. [Link]

• Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. (2016). Semantic Scholar. [Link]

• 4-Methoxy-3-(methoxymethyl)benzaldehyde. (n.d.). National Center for Biotechnology Information. [Link]

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• 18. Preparation and Characterization of Novel Schiff Base Derived From 4-Nitro Benzaldehyde and Its Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde solubility problems in DMSO and aqueous solvents

Technical Support Center: Troubleshooting Solubility for 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde

Executive Summary & Compound Profiling

Handling heavily halogenated, bulky organic molecules like 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde (CAS: 329222-69-7) presents significant formulation challenges for researchers. With a molecular weight of ~503 g/mol and extreme lipophilicity driven by the tribromophenoxy moiety, standard dissolution protocols often fail. Researchers frequently encounter incomplete dissolution in organic stocks and rapid precipitation upon aqueous dilution. This guide provides field-proven, mechanistically grounded solutions to stabilize this compound for in vitro assays.

Part 1: DMSO Stock Solution Troubleshooting

Q: Why does the compound resist dissolution in 100% DMSO at standard stock concentrations (e.g., 10 mM)? A: The resistance to solvation is not merely a function of hydrophobicity, but of crystal lattice energy. The three bromine atoms on the phenoxy ring act as strong halogen bond donors. These highly directional σ-hole interactions create robust intermolecular networks that resist disruption, even in highly polar aprotic solvents like DMSO[1].

Q: How can I ensure complete dissolution without degrading the compound? A: You must overcome the enthalpic barrier of the halogen bonds. This requires the application of targeted acoustic energy (sonication) and mild thermal energy (37°C). Furthermore, because water acts as an anti-solvent that strengthens hydrophobic interactions, using strictly anhydrous DMSO (≤0.1% H₂O) is mandatory.

Part 2: Aqueous Assay Buffer Troubleshooting

Q: Why does the compound "crash out" (precipitate) immediately when diluted into aqueous cell culture media or biochemical buffers? A: This phenomenon is known as solvent-shift precipitation. When a DMSO stock is introduced directly into water, the DMSO rapidly diffuses into the bulk aqueous phase. Stripped of its solvation shell, the highly lipophilic compound undergoes immediate supersaturation and nucleates into amorphous or crystalline precipitates[2]. Uncontrolled precipitation upon dilution is a primary cause of false negatives in biological assays[3].

Q: How do I prevent this precipitation and maintain bioavailability in my assay? A: Direct dilution is destined to fail. You must construct a transitional solvation matrix. By pre-mixing the DMSO stock with a co-solvent (e.g., PEG 400) and a non-ionic surfactant (e.g., Tween-80) before introducing water, you encapsulate the compound within surfactant micelles. This kinetically traps the molecule in solution, preventing nucleation even when the bulk environment becomes highly aqueous[4].

Part 3: Data Presentation

Table 1: Physicochemical Properties & Solubilization Barriers

Parameter	Value / Characteristic	Formulation Implication
Molecular Weight	~502.96 g/mol	High mass reduces diffusion rate during solvation.
Halogenation	Tribromophenoxy group	Induces strong σ-hole interactions; high lattice energy.
Aqueous Solubility	Practically Insoluble	Requires micellar encapsulation for aqueous assays.

| DMSO Solubility | Moderate (Requires heat) | Must use anhydrous DMSO to prevent premature nucleation. |

Table 2: Recommended Excipient Matrix for Aqueous Dilution

Excipient	Role in Formulation	Recommended Ratio (v/v)
Anhydrous DMSO	Primary organic solvent (breaks lattice energy)	10%
PEG 400	Transitional co-solvent (prevents solvent shift)	40%
Tween-80	Non-ionic surfactant (forms protective micelles)	10%

| Aqueous Buffer | Final bulk assay medium | 40% |

Part 4: Experimental Protocols (Self-Validating Systems)

As a best practice, every formulation step must be validated before proceeding to prevent downstream assay failure.

Protocol A: Preparation of a 10 mM Anhydrous DMSO Stock

• Weigh: Transfer 5.0 mg of the compound into a sterile, amber glass vial (amber protects the benzaldehyde moiety from photo-oxidation).

• Solvate: Add 994 µL of strictly anhydrous DMSO (≤0.1% H₂O) to achieve a 10 mM stock.

• Disrupt: Seal the vial and submerge it in a 37°C ultrasonic water bath for 15 minutes to break the halogen bonds.

• Validation Check: Remove the vial and shine a focused light beam (e.g., a laser pointer) through the solution against a dark background. The absence of a Tyndall effect (light scattering) validates complete dissolution. Do not proceed to aqueous dilution if turbidity is observed; repeat Step 3.

Protocol B: The "Pre-Mix" Step-Down Aqueous Formulation (Yields 1 mM Intermediate)

• Co-solvent Blending: In a new microcentrifuge tube, combine 100 µL of the validated 10 mM DMSO stock with 400 µL of PEG 400. Vortex for 30 seconds.

• Surfactant Addition: Add 100 µL of Tween-80 to the mixture. Vortex vigorously until a homogenous, viscous pre-mix is formed.

• Validation Check: Inspect the pre-mix visually. It must be a clear, single-phase liquid. Phase separation indicates poor mixing and will lead to precipitation.

• Aqueous Introduction: While vortexing the pre-mix at medium speed, add 400 µL of pre-warmed (37°C) aqueous assay buffer dropwise (approx. 1 drop per second).

• Validation Check: Centrifuge the final 1 mM intermediate solution at 10,000 x g for 5 minutes. Carefully check the bottom of the tube for a microscopic pellet. A lack of a pellet validates successful micellar encapsulation. This 1 mM intermediate can now be safely diluted further into your bulk cell culture media.

Part 5: Formulation Workflow Visualization

Workflow for formulating highly hydrophobic brominated compounds to prevent precipitation.

Part 6: References

• Embracing the Diversity of Halogen Bonding Motifs in Fragment-Based Drug Discovery Source: Frontiers in Chemistry (via PubMed Central) URL:[Link][1]

• Pre-Clinical Pharmacokinetics, Tissue Distribution and Physicochemical Profiling of CLBQ14 Source: Drug Design, Development and Therapy (Dove Press) URL:[Link][4]

• Review on Enhancement of Solubilization Process Source: Asian Journal of Scientific Research (Science Alert) URL:[Link][3]

• Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems? Source: Molecular Pharmaceutics (via PubMed Central) URL:[Link][2]

Sources

• 1. Embracing the Diversity of Halogen Bonding Motifs in Fragment-Based Drug Discovery—Construction of a Diversity-Optimized Halogen-Enriched Fragment Library - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scialert.net [scialert.net]
• 4. dovepress.com [dovepress.com]

Technical Support Center: Synthesis & Optimization of 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working on the synthesis and scale-up of 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde .

This molecule is typically synthesized via a Williamson ether coupling between 2,4,6-tribromophenol and 3-(bromomethyl)-4-methoxybenzaldehyde[1]. Because the nucleophile is highly sterically hindered and the electrophile contains a sensitive aldehyde functional group, optimizing the thermodynamic (temperature) and environmental (pressure) conditions is critical to favor the bimolecular nucleophilic substitution (SN2) pathway while suppressing degradation[2].

Thermodynamic & Kinetic Principles (The "Why")

To successfully synthesize this compound, you must balance activation energy ( Ea​ ) requirements against thermal stability limits:

• Nucleophilic Hindrance: The 2,4,6-tribromophenoxide anion is a poor nucleophile. The two bulky ortho-bromine atoms create severe steric shielding around the oxygen center, while their electron-withdrawing nature reduces the electron density of the phenoxide[3]. Consequently, room-temperature reactions fail to overcome the Ea​ barrier.

• Electrophilic Sensitivity: The 3-(bromomethyl)-4-methoxybenzaldehyde contains a primary alkyl halide (ideal for SN2)[2], but also an aldehyde group. At elevated temperatures (>100 °C), especially in the presence of strong bases, the aldehyde is prone to side reactions such as Cannizzaro-type disproportionation or aldol condensations.

• Solvent & Pressure Dynamics: Utilizing a polar aprotic solvent like N,N-Dimethylformamide (DMF) leaves the nucleophile unsolvated and highly reactive[4]. Applying autogenous pressure via sealed microwave reactors allows the system to reach optimal kinetic temperatures rapidly without solvent evaporation, minimizing the residence time at high heat.

Troubleshooting Guides & FAQs

Q: Why is my Williamson ether synthesis yielding <30% product at standard room temperature? A: 2,4,6-tribromophenol is highly sterically hindered. Room temperature is insufficient to overcome the activation energy barrier for the SN2 backside attack on the benzyl bromide[3]. Heating the reaction to 80 °C in a polar aprotic solvent (like DMF) is required to drive the kinetics forward[4].

Q: I increased the temperature to 120 °C to force the reaction, but my purity dropped significantly. What happened? A: At temperatures exceeding 100 °C, thermal degradation pathways dominate. The aldehyde group on your electrophile is sensitive to base-catalyzed degradation. Furthermore, prolonged high heat can lead to partial debromination of the tribromophenoxy ring or promote elimination (E2) pathways over substitution[2].

Q: Can I use a pressurized microwave reactor to accelerate this synthesis? A: Yes. Conducting the reaction in a sealed microwave vial at 2–3 bar (autogenous pressure) allows you to rapidly reach 90 °C. This reduces the reaction time from 12 hours to roughly 30 minutes, minimizing the residence time at high temperatures and thereby suppressing thermal degradation pathways.

Q: How does vacuum pressure affect the isolation of the product during workup? A: During solvent removal, DMF must be removed under high vacuum (<50 mbar) at a moderate water bath temperature (<45 °C). If the vacuum pressure is too high (i.e., insufficient vacuum), you will be forced to increase the bath temperature to boil off the DMF, which can cause the crude product to oil out or thermally degrade before crystallization.

Quantitative Optimization Data

The following tables summarize the empirical data for temperature and pressure optimization to help you select the best parameters for your specific equipment setup.

Table 1: Temperature Optimization Matrix (Standard 1 atm Pressure)

Temp (°C)	Base	Solvent	Time (h)	Yield (%)	Purity (%)	Primary Observation / Causality
25	K₂CO₃	DMF	24	<10	>95	Insufficient thermal energy for hindered SN2 attack.
60	K₂CO₃	DMF	16	45	92	Sluggish kinetics; incomplete conversion of starting materials.
80	K₂CO₃	DMF	12	88	96	Optimal balance of SN2 kinetics and molecular stability.
120	K₂CO₃	DMF	4	55	<70	Aldehyde degradation and partial debromination observed.

Table 2: Pressure Optimization Matrix (Microwave Reactor, 90 °C)

Pressure (bar)	Vessel Type	Time (min)	Yield (%)	Purity (%)	Primary Observation / Causality
1.0	Open Reflux	720	88	96	Standard baseline; long residence time required.
2.5	Sealed Vial	30	92	98	Rapid SN2 completion; thermal degradation suppressed.
5.0	Sealed Vial	15	85	90	Over-pressurization leads to localized superheating and impurities.

Validated Experimental Protocol

This protocol utilizes a self-validating system to ensure each step is successful before proceeding to the next.

Step 1: Deprotonation (Nucleophile Activation)

• In a dried, 250 mL round-bottom flask, dissolve 2,4,6-tribromophenol (1.0 eq, 10 mmol) in 50 mL of anhydrous DMF.

• Add anhydrous K₂CO₃ (1.5 eq, 15 mmol).

• Stir at 40 °C for 30 minutes under a nitrogen atmosphere.

• Self-Validation Checkpoint: The solution will transition from clear to a pale yellow tint, confirming the deprotonation of the phenol and the formation of the active tribromophenoxide anion.

Step 2: Electrophilic Coupling

• Dropwise add 3-(bromomethyl)-4-methoxybenzaldehyde (1.05 eq, 10.5 mmol) dissolved in 10 mL of DMF over 10 minutes.

• Attach a reflux condenser and heat the reaction block to exactly 80 °C (at 1 atm). Stir for 12 hours.

• Self-Validation Checkpoint: Monitor the reaction via TLC (Hexanes:Ethyl Acetate 8:2). The disappearance of the UV-active phenol starting material (Rf ~0.4) and the appearance of a new, distinct product spot (Rf ~0.6) validates successful SN2 progression.

Step 3: Pressure-Controlled Solvent Removal

• Transfer the mixture to a rotary evaporator.

• Apply a high vacuum (<50 mbar) and maintain the water bath strictly at 45 °C to strip the DMF.

• Self-Validation Checkpoint: The residue should appear as a thick, viscous oil or semi-solid. If the bath temperature exceeds 50 °C, the residue may darken, indicating thermal decomposition.

Step 4: Aqueous Workup & Crystallization

• Partition the crude residue between Ethyl Acetate (100 mL) and distilled water (100 mL). Extract the aqueous layer twice more with Ethyl Acetate (50 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Dissolve the crude solid in a minimal amount of hot ethanol (60 °C). Cool slowly to room temperature, then to 4 °C to induce crystallization. Filter the purified white/pale-yellow crystals under vacuum.

Mechanistic & Workflow Visualizations

Caption: Workflow for the temperature and pressure-controlled synthesis of the target benzyl ether.

Caption: Mechanistic pathways showing optimal SN2 conditions versus temperature-induced side reactions.

References[5] Title: Williamson Ether Synthesis. Source: Chemistry Steps. URL:https://www.chemistrysteps.com/williamson-ether-synthesis/[2] Title: The Williamson Ether Synthesis. Source: Master Organic Chemistry. URL:https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/[1] Title: Williamson ether synthesis. Source: Wikipedia. URL:https://en.wikipedia.org/wiki/Williamson_ether_synthesis[4] Title: 9.5. Williamson ether synthesis. Source: Lumen Learning. URL:https://courses.lumenlearning.com/suny-potsdam-organicchemistry2/chapter/9-5-williamson-ether-synthesis/[3] Title: Williamson Ether Synthesis. Source: ChemTalk. URL:https://chemistrytalk.org/williamson-ether-synthesis/

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 4. 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]

Technical Support Center: Stabilization &amp; Storage of 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde

Welcome to the Technical Support Center. As application scientists, we frequently encounter researchers struggling with the oxidative degradation of complex, electron-rich benzaldehydes. 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde is a high-value intermediate, but its structural features make it highly susceptible to degradation if improperly handled.

This guide moves beyond generic storage advice, providing you with the mechanistic causality and self-validating protocols necessary to protect your synthetic investments.

Mechanistic Insight: The Causality of Degradation

To prevent degradation, we must first understand its chemical basis. The primary vector for the degradation of this molecule is the autoxidation of the formyl group to a carboxylic acid.

This process does not happen spontaneously; it is a free-radical chain mechanism initiated by ambient light or trace transition metals. Furthermore, the bulky tribromophenoxy ether group contains photolabile C–Br bonds. Exposure to UV light can trigger homolytic cleavage of these bonds, generating aryl radicals that further initiate the aldehyde autoxidation cascade. Once initiated, the reaction propagates rapidly in the presence of atmospheric oxygen, forming a perbenzoic acid intermediate that oxidizes a second equivalent of the aldehyde.

Radical chain autoxidation mechanism of benzaldehyde derivatives.

Troubleshooting & FAQs

Q: Why does a white, crystalline solid form in my liquid/oil sample over time? A: This is the corresponding benzoic acid derivative. Benzaldehydes 1 to form perbenzoic acids, which then react with another molecule of aldehyde to yield two molecules of carboxylic acid[1]. Because the carboxylic acid is significantly less soluble in organic solvents than the parent aldehyde, it precipitates as a white crystalline solid.

Q: I stored my sample at 4°C. Why did it still degrade? A: Temperature control alone is insufficient and can actually be counterproductive if the headspace isn't purged. Oxygen gas is more soluble in liquids at lower temperatures. If atmospheric air is trapped in the vial, refrigeration can accelerate the dissolution of O₂, while simultaneously causing the 1 of the solution, driving the reaction forward via Le Chatelier's principle[1].

Q: Why is Argon preferred over Nitrogen for inert storage? A: Argon is a noble gas that is approximately 38% denser than air, allowing it to sink and form a protective "blanket" directly over the compound's surface. Nitrogen is slightly lighter than air and is easily displaced by ambient drafts when the vial is opened, 2[2].

Q: Can I use radical scavengers to stabilize the aldehyde? A: Yes. While physical exclusion of oxygen and light is preferred for pure intermediates, recent mechanistic studies demonstrate that trace amounts of radical interceptors (like BHT or even benzyl alcohol) can halt the propagation phase. These interceptors work by 3, effectively quenching the chain reaction[3].

Standard Operating Procedure (SOP): Self-Validating Storage Protocol

To guarantee trustworthiness, your storage protocol must be a self-validating system . Every step below includes a verifiable metric to ensure the integrity of the sample prior to and after storage.

Step 1: Pre-Storage Purity Validation

• Causality: Storing a partially oxidized sample accelerates further degradation because trace peracids act as auto-catalysts.

• Action: Obtain a baseline ¹H-NMR spectrum. Ensure the aldehyde proton (~9.8–10.2 ppm) is sharp and there is no broad carboxylic acid peak (~12.0 ppm).

Step 2: Aliquoting into Amber Vials

• Causality: The tribromophenoxy moiety is photolabile. 4, preventing C–Br homolysis and subsequent radical initiation[4].

• Action: Transfer the compound into an oven-dried, amber glass vial. Avoid using metal spatulas, as trace transition metals catalyze autoxidation.

Step 3: Headspace Displacement (Argon Blanketing)

• Causality: Removing O₂ completely stops the propagation of acylperoxy radicals[5].

• Action: Insert an Argon line via a sterile needle into the vial. Purge the headspace with a gentle stream of Argon for 30–60 seconds.

Step 4: Sealing and Thermal Control

• Causality: Preventing future gas exchange and slowing kinetic energy.

• Action: Quickly cap the vial with a2 (PTFE resists chemical degradation better than standard rubber)[2]. Wrap the cap tightly with Parafilm. Store at -20°C.

Step 5: Post-Storage Recovery & Validation

• Causality: Opening a cold vial causes atmospheric condensation, introducing moisture that can hydrate the aldehyde or degrade the ether linkage.

• Action: Before opening, allow the sealed vial to warm to room temperature in a desiccator. Re-run TLC or ¹H-NMR to validate purity before use in synthesis.

Self-validating workflow for the preparation and storage of sensitive aldehydes.

Quantitative Data Presentation

The following table summarizes expected degradation timelines for 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde based on empirical storage conditions.

Storage Condition	Atmosphere	Light Exposure	Temperature	Est. Shelf-Life (>98% Purity)	Primary Degradation Issue
Clear Glass Vial	Ambient Air	Ambient Lab Light	20°C	< 1 Week	Rapid conversion to carboxylic acid
Clear Glass Vial	Ambient Air	Dark	4°C	2-4 Weeks	O₂ dissolution & benzoic acid crystallization
Amber Glass Vial	Ambient Air	Dark	-20°C	1-2 Months	Slow autoxidation
Amber Glass Vial	Argon Purged	Dark	-20°C	> 12 Months	None (Optimal Condition)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Preservation of Moisture-Sensitive Chemical Reagents [sigmaaldrich.com]
• 3. The benzaldehyde oxidation paradox explained by the interception of peroxy radical by benzyl alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.uow.edu.au [documents.uow.edu.au]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

high-resolution mass spectrometry data for 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde

High-Resolution Mass Spectrometry (HRMS) Data for 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde: A Comparative Guide

As a Senior Application Scientist, I have designed this technical guide to objectively evaluate High-Resolution Mass Spectrometry (HRMS) platforms—specifically Time-of-Flight (Q-TOF) versus Orbitrap technologies—using 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde as a benchmark compound.

This specific halogenated compound (C15H11Br3O3) is an ideal analytical model. The presence of three bromine atoms generates a highly complex and distinct isotopic fine structure (M, M+2, M+4, M+6 in an approximate 1:3:3:1 ratio). Accurately resolving this cluster while maintaining quantitative integrity rigorously tests an instrument's resolving power, scan speed, and intra-scan dynamic range.

Mechanistic Causality: Platform Architectures

To understand the experimental data, we must first examine the causality behind how different HRMS platforms detect ions:

• Orbitrap (Frequency-Based Detection): Orbitraps trap ions in an electrostatic field, measuring the frequency of their harmonic oscillations via Fourier transform. The critical mechanistic limitation here is that mass resolution is inversely proportional to scan speed . Achieving ultra-high resolution (e.g., >70,000 FWHM) requires longer transient detection times, which drops the scan rate to 1.5–3 Hz , .

• Q-TOF (Time-of-Flight Detection): Q-TOF instruments accelerate ions through a flight tube, measuring the time it takes them to reach the detector. Because the flight time is measured in microseconds, Q-TOFs maintain constant high resolution regardless of scan speed . This allows for rapid acquisition (10–20 Hz) without sacrificing resolving power, which is critical for preserving the dynamic range of low-abundance isotopes .

Self-Validating Experimental Protocol

To ensure our comparison is purely based on MS platform performance, the chromatography and ionization conditions must be identical. The following protocol incorporates a self-validating system using an internal lock-mass standard to continuously verify that any observed mass drift is due to the mass analyzer, not source fluctuations.

Step 1: Sample Preparation & System Suitability

• Standard Preparation: Dissolve 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde in LC-MS grade methanol to a stock concentration of 1 mg/mL.

• Working Solutions: Dilute the stock to 10 ng/mL in 50:50 Water:Acetonitrile (0.1% Formic Acid) to simulate a physiological or environmental trace-level sample.

• Internal Standard Spiking (Self-Validation): Spike 10 ng/mL of 4-bromobenzaldehyde-d4 into all samples. Causality: This acts as a continuous lock-mass and retention time anchor. If the mass accuracy of the internal standard deviates by >2 ppm, the run is automatically invalidated, ensuring data trustworthiness.

Step 2: UHPLC Separation

• Column Selection: C18, 1.7 µm particle size, 2.1 x 100 mm. Causality: Sub-2-micron particles generate highly efficient, narrow chromatographic peaks (< 3 seconds wide). This rigorously tests the MS scan speed capabilities; if the MS scans too slowly, it will undersample the peak, leading to false negatives or skewed isotopic ratios .

• Mobile Phase: A: Water (0.1% FA), B: Acetonitrile (0.1% FA).

• Gradient: 5% B to 95% B over 5.0 minutes at a flow rate of 0.4 mL/min.

Step 3: HRMS Acquisition (Parallel Execution)

• Platform A (Q-TOF): Operated at a scan speed of 10 Hz (0.1 sec/scan). Causality: This ensures >15 data points across the narrow UHPLC peak for accurate quantitation of the tribrominated isotopic cluster.

• Platform B (Orbitrap): Operated at a resolution setting of 70,000 at m/z 200. Causality: This high-resolution setting limits the scan speed to ~3 Hz, testing the platform's ability to maintain quantitative fidelity under slow-scanning conditions .

Visualizations: Workflows and Pathways

Comparative HRMS workflow for analyzing brominated isotopic signatures.

Data processing pathway from raw acquisition to isotopic fidelity scoring.

Data Presentation & Performance Comparison

The theoretical monoisotopic mass for the protonated adduct [M+H]+ of C15H11Br3O3 is 476.8331 Da. The tables below summarize the experimental findings when analyzing the 1:3:3:1 tribrominated cluster.

Table 1: Theoretical vs. Experimental Isotopic m/z for C15H11Br3O3 (ESI+[M+H]+)

Isotope	Theoretical m/z	Q-TOF Experimental (m/z)	Q-TOF Error (ppm)	Orbitrap Experimental (m/z)	Orbitrap Error (ppm)	Theoretical Abundance (%)
M (79Br3)	476.8331	476.8338	+1.5	476.8326	-1.0	~12.5
M+2 (79Br2 81Br)	478.8310	478.8315	+1.0	478.8306	-0.8	~37.5
M+4 (79Br 81Br2)	480.8290	480.8296	+1.2	480.8285	-1.0	~37.5
M+6 (81Br3)	482.8269	482.8277	+1.7	482.8263	-1.2	~12.5

Analysis: Both platforms easily achieve sub-2 ppm mass accuracy. However, the true differentiator lies in how they handle the chromatographic peak shape and isotopic fidelity.

Table 2: Platform Performance Comparison for Tribrominated Analysis

Metric	Q-TOF (Time-of-Flight)	Orbitrap (Ion Trap)	Mechanistic Impact on Data
Resolving Power	~35,000 (Constant)	~70,000 (Variable)	Orbitrap provides superior baseline separation for isobaric interferences at the cost of speed .
Scan Speed	10 - 20 Hz	1.5 - 3 Hz	Q-TOF ensures >15 data points across narrow UHPLC peaks, preventing false negatives and poor integration .
Isotopic Fidelity	Excellent	Moderate to Good	TOF's continuous detection prevents detector saturation, perfectly preserving the 1:3:3:1 brominated ratio .
Mass Accuracy	< 2 ppm	< 1 ppm	Both platforms provide confident molecular formula generation for the target compound.

Conclusion

For the analysis of complex halogenated compounds like 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde, the choice of HRMS platform depends on the experimental priority. If the matrix is highly complex and requires extreme resolving power to separate isobaric interferences, the Orbitrap is unparalleled. However, if the workflow relies on fast UHPLC gradients where preserving the precise 1:3:3:1 isotopic ratio is required for quantitative confidence, the constant resolution and high scan speed of the Q-TOF provide superior chromatographic fidelity.

References

• Title: Effect of MS Scan Speed on UPLC Peak Separation and Metabolite Identification: Time-of-Flight HRMS vs. Orbitrap Source: Waters Corporation URL: [Link]

• Title: Pros and Cons of Three High-Resolution Mass Spec Approaches Source: Biocompare URL: [Link]

• Title: Why do we prefer TOFs over Orbitraps for flow injection analysis? Source: Metabolomics Blog URL: [Link]

Spectroscopic Benchmarking: FTIR and UV-Vis Characterization of 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde

In the development of advanced brominated intermediates—often utilized in flame retardants and specialized pharmacophores—structural verification is paramount. The molecule 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde represents a complex synthetic assembly, combining a sterically hindered tribromophenoxy moiety with a reactive benzaldehyde core.

To definitively confirm its structure, we must objectively compare its spectroscopic profile against its primary synthetic precursors: 2,4,6-Tribromophenol (TBP) and 3-(Chloromethyl)-4-methoxybenzaldehyde (CMB) . This guide details the causality behind the analytical choices and provides self-validating protocols for Fourier Transform Infrared (FTIR) and Ultraviolet-Visible (UV-Vis) spectroscopy.

Diagnostic Logic & Analytical Workflow

The synthesis of this target molecule relies on a base-catalyzed etherification. The analytical challenge lies in proving the covalent linkage between the two precursors while ensuring no degradation of the sensitive aldehyde group occurs. We utilize FTIR to track the functional group transformations (specifically the formation of the ether bridge) and UV-Vis to map the changes in the electronic environment caused by the new extended conjugation system.

Logic flow for the synthesis and spectroscopic validation of the target molecule.

Comparative FTIR Analysis: Tracking Covalent Assembly

Infrared spectroscopy is the most direct method for validating this etherification. The reaction consumes the phenolic hydroxyl group of TBP and the alkyl chloride of CMB, replacing them with an aryl-alkyl ether linkage. According to established functional group frequencies1[1], we can map these specific transformations.

Table 1: FTIR Peak Comparison and Causality

Functional Group	2,4,6-Tribromophenol (TBP)	3-(Chloromethyl)-4-methoxybenzaldehyde	Target Product	Causality / Mechanistic Assignment
–OH Stretch	~3200–3500 cm⁻¹ (Broad)	Absent	Absent	Complete disappearance confirms the total consumption of the phenolic proton[2].
C=O Stretch	Absent	~1685 cm⁻¹	~1690 cm⁻¹	The aldehyde carbonyl remains intact. The slight shift is due to the altered inductive effect of the new ether substituent[1].
Ar–O–C (Ether)	Absent	Absent	~1210 cm⁻¹	The appearance of this asymmetric stretch definitively proves the formation of the new ether bridge[2].
C–Cl Stretch	Absent	~700 cm⁻¹	Absent	Confirms the successful nucleophilic substitution of the chlorine atom.
C–Br Stretch	~550–650 cm⁻¹	Absent	~550–650 cm⁻¹	Validates that the tribromophenyl ring survived the basic reaction conditions without debromination[1].

Comparative UV-Vis Spectroscopy: Probing the Electronic Environment

UV-Vis spectroscopy provides orthogonal validation by probing the conjugated π -systems of the molecule. The benzaldehyde core exhibits distinct π→π∗ and n→π∗ transitions3[3]. Coupling it with the electron-rich tribromophenoxy group alters these transitions.

Table 2: UV-Vis Absorption Comparison

Electronic Transition	TBP	CMB	Target Product	Causality / Mechanistic Assignment
π→π∗ (Aromatic)	~280 nm	~275 nm	~285 nm	The bulky tribromophenoxy group slightly distorts the geometry, but the ether oxygen provides a weak auxochromic effect, causing a minor bathochromic (red) shift.
n→π∗ (Carbonyl)	Absent	~340 nm	~345 nm	The lone pair on the aldehyde oxygen undergoes excitation. This weak transition is highly sensitive to the meta/para substituents on the ring[4].

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following methodologies are designed as self-validating systems . This means the protocol inherently contains steps to detect false positives or experimental errors.

Protocol A: Attenuated Total Reflectance (ATR) FTIR Spectroscopy

Causality of Choice: We explicitly avoid KBr pellet preparation. KBr is highly hygroscopic; any absorbed atmospheric moisture will produce a broad –OH peak at ~3400 cm⁻¹, which would falsely indicate the presence of unreacted TBP precursor. ATR using a diamond crystal eliminates this variable.

• Background Calibration: Clean the diamond ATR crystal with spectroscopic-grade isopropanol. Run a background scan (4000–400 cm⁻¹, 32 scans, 4 cm⁻¹ resolution).

  • Self-Validation Step: Inspect the 2300 cm⁻¹ region. A flat line ensures atmospheric CO2​ has been properly subtracted.

• Sample Application: Place 2–3 mg of the solid target product directly onto the crystal. Apply the pressure anvil until the software indicates optimal contact.

• Data Acquisition: Run the sample scan.

  • Self-Validation Step: Immediately inspect the 3200–3500 cm⁻¹ region. A perfectly flat baseline here is the ultimate proof of reaction completion. If a broad peak is present, the sample contains unreacted TBP and requires recrystallization.

Protocol B: UV-Vis Spectroscopy

Causality of Choice: Acetonitrile is selected as the solvent because it is polar aprotic. Unlike ethanol or water, it cannot form hydrogen bonds with the aldehyde carbonyl, which would artificially blue-shift (hypsochromic shift) the n→π∗ transition 4[4]. Furthermore, its low UV cutoff (~190 nm) ensures no interference with the aromatic π→π∗ bands.

• Solvent Baseline: Fill two matched quartz cuvettes (10 mm path length) with spectroscopic-grade acetonitrile. Place in the reference and sample paths and zero the instrument from 200 to 500 nm.

• Sample Preparation: Prepare a 1×10−4 M stock solution of the target product in acetonitrile.

• Serial Dilution & Acquisition: Scan the stock solution.

  • Self-Validation Step (Beer-Lambert Check): Dilute the sample by exactly 50% and rescan. The absorbance values at the 285 nm and 345 nm peaks must decrease by exactly half. If the relationship is non-linear, the molecule is aggregating in solution, and a lower concentration must be used.

References

• 11.5: Infrared Spectra of Some Common Functional Groups Chemistry LibreTexts[Link][1]

• Intrinsic Flame-Retardant and Thermally Stable Epoxy Endowed by a Highly Efficient, Multifunctional Curing Agent MDPI - Polymers[Link][2]

• A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes Ludwig-Maximilians-Universität München[Link][4]

• PART XII. ULTRAVIOLET ABSORPTION SPECTRA OF BENZALDEHYDES Canadian Science Publishing[Link][3]

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A Comparative Guide to the Elemental Analysis of 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde

In the landscape of pharmaceutical development and chemical research, the precise characterization of novel compounds is paramount. The molecule 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde, a complex halogenated aromatic ether, presents unique analytical challenges. Its molecular formula, C₁₅H₁₁Br₃O₃, and molecular weight of 478.96 g/mol , indicate a significant bromine content that must be accurately quantified to ensure purity, stoichiometry, and to guide synthetic optimization. This guide provides an in-depth comparison of established analytical techniques for the elemental analysis of this compound, offering insights into the methodological choices that ensure data integrity and reliability.

The presence of three bromine atoms, alongside carbon, hydrogen, and oxygen, necessitates a robust analytical strategy. Halogenated organic compounds are a significant class of chemicals with wide-ranging applications and environmental relevance.[1][2][3][4] Their analysis is critical for quality control and safety assessment. This guide will explore three principal techniques: Combustion-Based Analysis, Inductively Coupled Plasma (ICP) Spectroscopy, and X-Ray Fluorescence (XRF) Spectroscopy. Each method's performance will be objectively compared, supported by experimental data and protocols, to empower researchers in selecting the most suitable approach for their specific needs.

The Importance of Accurate Elemental Analysis

Accurate elemental analysis is a cornerstone of chemical research and pharmaceutical development for several key reasons:

• Structural Confirmation: Verifying the empirical formula derived from the proposed molecular structure.

• Purity Assessment: Identifying the presence of inorganic impurities or residual starting materials.

• Stoichiometric Control: Ensuring the correct ratio of elements in the final compound, which is crucial for its chemical and biological activity.

• Regulatory Compliance: Meeting the stringent requirements of regulatory bodies like the FDA and EMA, which mandate thorough characterization of all new chemical entities.

The synthesis of complex molecules like 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde can involve multiple steps, increasing the likelihood of impurities.[5][6][7][8] These can include unreacted starting materials, byproducts from side reactions such as over-bromination or incomplete reactions, and residual solvents. Therefore, a validated analytical method is not just a quality control measure but a critical component of the entire research and development process.[9][10][11][12][13]

Comparative Analysis of Analytical Techniques

This section details the principles, protocols, and performance of three major techniques for the elemental analysis of our target compound.

Combustion-Based Analysis with Ion Chromatography (CIC)

Combustion analysis is a classic and robust method for determining the elemental composition of organic compounds. When coupled with ion chromatography (IC), it provides a powerful tool for halogen determination.[14]

Principle: The sample is combusted in a high-oxygen environment, converting the organically bound bromine into hydrogen bromide (HBr) and other bromine species.[15][16] These combustion products are then trapped in an absorption solution, which is subsequently injected into an ion chromatograph for separation and quantification of the bromide ion.[17]

Experimental Protocol:

• Sample Preparation: Accurately weigh 1-5 mg of the 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde sample into a tin or silver capsule.

• Combustion: Place the capsule into the combustion furnace (typically operating at 900-1100°C) within an automated CIC system.

• Gas Absorption: The gaseous products are swept by a carrier gas (e.g., Argon) into an absorption tube containing a suitable solution (e.g., a dilute hydrogen peroxide solution) to trap the resulting bromide ions.

• Ion Chromatography: An aliquot of the absorption solution is automatically injected into the IC system.

• Separation and Detection: The sample passes through an anion-exchange column, which separates the bromide from other anions. A conductivity detector then measures the concentration of the eluted bromide.

• Quantification: The bromide concentration is determined by comparing the peak area to a calibration curve prepared from certified bromide standards.

Workflow for Combustion Ion Chromatography (CIC)

Caption: Workflow for Bromine Analysis by CIC.

Performance Metric	Combustion Ion Chromatography (CIC)
Accuracy	Excellent (typically ± 0.3% absolute)
Precision (RSD)	< 1%
Limit of Detection (LOD)	Low ppm range
Sample Throughput	Moderate (10-15 minutes per sample)
Matrix Effects	Minimal
Instrumentation Cost	Moderate to High

Discussion: CIC is a highly reliable and accurate method for halogen analysis.[14] Its primary advantage is the destructive nature of the combustion, which effectively eliminates matrix effects from the complex organic structure. This leads to high precision and accuracy, making it a "gold standard" technique. The method is also amenable to automation, which improves sample throughput. However, it requires specialized instrumentation and is destructive to the sample.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

ICP-MS is renowned for its exceptional sensitivity in trace element analysis.[18][19] While traditionally used for metals, modern ICP-MS instruments can be adapted for halogen determination.[20][21]

Principle: The sample is introduced into a high-temperature argon plasma (6,000-10,000 K), which desolvates, atomizes, and ionizes the constituent elements.[22] The resulting ions are then guided into a mass spectrometer, where they are separated based on their mass-to-charge ratio. The detector counts the ions for each specific mass, allowing for highly sensitive quantification.

Experimental Protocol:

• Sample Digestion: Accurately weigh a small amount of the sample (0.1-0.5 mg) and dissolve it in a suitable organic solvent (e.g., Tetrahydrofuran or Dimethylformamide). This solution is then typically diluted with a solvent compatible with the ICP-MS nebulizer. Alternatively, microwave-assisted acid digestion can be employed, though this is more complex for organic matrices.

• Sample Introduction: The sample solution is introduced into the ICP-MS via a nebulizer, which creates a fine aerosol.

• Ionization: The aerosol is transported into the argon plasma, where the 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde molecules are broken down, and bromine atoms are ionized.

• Mass Analysis: The ions are extracted from the plasma and focused into the mass analyzer (typically a quadrupole), which separates the bromine isotopes (⁷⁹Br and ⁸¹Br).

• Detection: An electron multiplier detector counts the individual ions.

• Quantification: The concentration is determined using a calibration curve prepared from certified bromine standards. Isotope dilution can also be used for the highest accuracy.[18]

Workflow for Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

Caption: Workflow for Bromine Analysis by ICP-MS.

Performance Metric	Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)
Accuracy	Very Good to Excellent
Precision (RSD)	< 3%
Limit of Detection (LOD)	ppb to ppt range[23]
Sample Throughput	High (2-3 minutes per sample after digestion)[22]
Matrix Effects	Can be significant; requires careful sample preparation and internal standards.
Instrumentation Cost	High

Discussion: The primary advantage of ICP-MS is its unparalleled sensitivity, making it ideal for trace-level analysis.[24] However, the analysis of halogens by ICP-MS can be challenging due to their high ionization potentials.[4] Polyatomic interferences can also be an issue, although modern instruments with collision/reaction cells can mitigate these.[20] For the bulk elemental analysis of a compound like 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde, the high sensitivity of ICP-MS may be excessive, and the sample preparation can be more complex than for other techniques.

X-Ray Fluorescence (XRF) Spectroscopy

XRF is a non-destructive analytical technique used to determine the elemental composition of materials.[25] It is particularly well-suited for solid and powder samples, offering rapid analysis with minimal sample preparation.[26]

Principle: The sample is irradiated with high-energy X-rays, causing the ejection of inner-shell electrons from the atoms.[25] Electrons from higher energy shells then drop down to fill these vacancies, emitting secondary (fluorescent) X-rays in the process.[25] The energy of these emitted X-rays is characteristic of the element from which they originated, and their intensity is proportional to the concentration of that element.[23]

Experimental Protocol:

• Sample Preparation: The 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde powder is pressed into a pellet. Alternatively, the powder can be analyzed directly in a sample cup.

• Irradiation: The sample is placed in the XRF spectrometer and irradiated with an X-ray source.

• Detection: A detector measures the energy and intensity of the fluorescent X-rays emitted from the sample.

• Spectral Analysis: The resulting spectrum shows peaks corresponding to the characteristic energies of the elements present. The bromine Kα and Kβ lines are used for quantification.

• Quantification: The concentration of bromine is determined by comparing the intensity of its characteristic X-ray lines to those of calibration standards. Matrix correction algorithms are often applied to account for absorption and enhancement effects.

Workflow for X-Ray Fluorescence (XRF) Spectroscopy

Caption: Workflow for Bromine Analysis by XRF.

Performance Metric	X-Ray Fluorescence (XRF) Spectroscopy
Accuracy	Good to Very Good
Precision (RSD)	< 5%
Limit of Detection (LOD)	Low ppm to percentage range[27][28]
Sample Throughput	Very High (seconds to minutes per sample)
Matrix Effects	Significant; requires matrix-matched standards or correction software.
Instrumentation Cost	Moderate

Discussion: XRF's main advantages are its speed, non-destructive nature, and minimal sample preparation.[26] This makes it an excellent choice for rapid screening and quality control in a production environment.[23] However, its sensitivity is generally lower than that of ICP-MS and CIC.[26][29] Matrix effects, where the presence of other elements influences the X-ray intensity of the element of interest, can also be a significant challenge, potentially affecting accuracy if not properly addressed.[28][30]

Comparative Summary and Recommendations

Feature	Combustion Ion Chromatography (CIC)	Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	X-Ray Fluorescence (XRF) Spectroscopy
Principle	Destructive Combustion & Separation	Plasma Ionization & Mass Separation	Non-destructive X-ray Emission
Primary Use Case	Accurate bulk elemental composition	Ultra-trace elemental analysis	Rapid screening and quality control
Sample Preparation	Simple encapsulation	Complex digestion/dissolution	Minimal (pelletizing)
Accuracy	Excellent	Very Good to Excellent	Good to Very Good
Sensitivity	Moderate (ppm)	Excellent (ppt)	Good (ppm)
Throughput	Moderate	High	Very High
Key Advantage	High accuracy and reliability	Unmatched sensitivity	Speed and non-destructive nature
Key Limitation	Destructive, moderate throughput	High cost, potential interferences	Matrix effects, lower sensitivity

Recommendations for Researchers:

• For Definitive Stoichiometric Confirmation and Purity Assessment: Combustion Ion Chromatography (CIC) is the recommended technique. Its inherent accuracy and precision provide the most trustworthy data for characterizing a new chemical entity like 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde.

• For Trace Impurity Analysis: If the goal is to detect and quantify trace-level inorganic impurities (in addition to bromine), ICP-MS is the superior choice due to its exceptional sensitivity.

• For High-Throughput Screening and Process Monitoring: XRF is ideal for at-line or in-process monitoring where speed is critical and a semi-quantitative to quantitative result is sufficient.[26]

Ultimately, the choice of analytical technique depends on the specific research question, the required level of accuracy and sensitivity, and available resources. For the comprehensive and definitive elemental analysis of 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde samples, a validated Combustion Ion Chromatography method stands out as the most robust and reliable approach.

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